Cas no 1351641-60-5 (N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide)

• Product Name: N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide
• CAS No: 1351641-60-5
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 5962456
• PubChem ID: 56764868
• Update Time: 2025-06-12

N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide
• N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethanesulfonamide
• AKOS024534312
• 1351641-60-5
• F6171-0284
• VU0533978-1

• Inchi： 1S/C17H19NO5S/c1-13(19)14-3-5-15(6-4-14)18-24(20,21)12-11-23-17-9-7-16(22-2)8-10-17/h3-10,18H,11-12H2,1-2H3
• InChI Key： SXYMJCUWAYJGRL-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=C(C(C)=O)C=C1)(=O)=O)COC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 349.09839388g/mol
• Monoisotopic Mass: 349.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide

Introduction to N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide (CAS No. 1351641-60-5)

N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1351641-60-5, represents a unique blend of functional groups that make it a promising candidate for various biochemical applications. The presence of both acetyl and methoxy substituents on a phenyl ring, coupled with an ethane-1-sulfonamide moiety, endows this molecule with distinct chemical properties that are highly relevant to modern drug discovery and development.

The structural composition of N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide is meticulously designed to interact with biological targets in a specific manner. The acetyl group, for instance, can participate in hydrogen bonding and hydrophobic interactions, while the methoxy group introduces a polar nature to the molecule. These features are crucial for modulating the compound's solubility, bioavailability, and overall pharmacological activity. In recent years, there has been growing interest in sulfonamide derivatives due to their versatility in medicinal chemistry. The sulfonamide group not only enhances the compound's solubility but also serves as a hinge region for binding to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide with various biological targets. Studies have shown that this compound exhibits potential as an inhibitor of certain enzymes and receptors implicated in inflammatory and neurological disorders. The acetylphenyl moiety, in particular, has been identified as a key pharmacophore in several drug candidates that have successfully transitioned into clinical trials. This underscores the importance of understanding the structural determinants of bioactivity in the design of novel therapeutic agents.

The synthesis of N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the acetyl group at the phenyl ring is typically achieved through acetylation reactions, while the methoxy group is incorporated via nucleophilic substitution or etherification processes. The final step involves the sulfonation of the ethane backbone to introduce the sulfonamide functionality. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological testing.

In vitro studies have begun to unravel the pharmacological profile of N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide. Initial experiments have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways. Additionally, preliminary data suggest that this compound may interact with receptors involved in pain perception and neurotransmission. These findings align with current research trends aimed at developing multifunctional drugs that can address multiple aspects of disease pathology simultaneously.

The potential applications of N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide extend beyond anti-inflammatory therapies. Researchers are exploring its potential use in treating neurological disorders, where modulation of neurotransmitter systems is key. The compound's ability to cross the blood-brain barrier remains under investigation, but early results are promising. Furthermore, its structural features make it a valuable scaffold for further derivatization, allowing chemists to fine-tune its properties for specific therapeutic needs.

The role of computational modeling in understanding the behavior of N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These simulations help predict binding modes, identify key interaction sites, and optimize lead structures for improved efficacy and reduced side effects. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

As research continues, N-(4-acetylphenyl)-2-(4-methoxyphenoxy)ethane-1-sulfonamide is poised to play a significant role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation. With ongoing studies exploring its potential applications in various therapeutic areas, this compound represents a testament to the innovative spirit driving pharmaceutical research forward into new frontiers.